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Compound of Interest

Compound Name:
Methyl 5-aminoisoxazole-4-

carboxylate

Cat. No.: B133504 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is publicly available for Methyl 5-
aminoisoxazole-4-carboxylate (CAS No. 145798-74-9). The following information is a

composite guideline derived from the safety data of structurally similar isoxazole derivatives.

Researchers should handle this compound with caution and perform a thorough risk

assessment before use.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Methyl 5-aminoisoxazole-4-carboxylate. The

following procedures are designed to ensure safe handling, storage, and disposal of this

chemical in a laboratory setting.

Hazard Identification and Classification
Based on analogous compounds, Methyl 5-aminoisoxazole-4-carboxylate is anticipated to

be a solid that may cause skin, eye, and respiratory irritation.[1] It is crucial to avoid the

formation of dust and aerosols during handling.[2]
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Hazard
Classification
(Based on
Analogous
Compounds)

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)[1]
GHS07 Warning

H315: Causes skin

irritation[1]

Eye Irritation

(Category 2A)[1]
GHS07 Warning

H319: Causes serious

eye irritation[1]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory

system[1]

GHS07 Warning
H335: May cause

respiratory irritation[1]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn at all times

when handling Methyl 5-aminoisoxazole-4-carboxylate.

PPE Category Specification Rationale

Eye and Face Protection
Safety glasses with side-

shields or goggles.[1]

Protects against splashes and

dust.

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile

rubber).[2]

Prevents skin contact and

irritation.[1]

Body Protection
Laboratory coat or long-

sleeved clothing.

Protects skin from accidental

contact.

Respiratory Protection

Use a NIOSH (US) or CEN

(EU) approved particulate

respirator if dust is generated.

[2]

Prevents inhalation of irritating

dust.[1]
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Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[1][2]

Have an eyewash station and safety shower readily accessible.

2. Handling and Storage:

Receiving: Upon receipt, inspect the container for damage. Store in a tightly closed container

in a dry, cool, and well-ventilated place.[1]

Weighing and Aliquoting:

Perform these tasks in a fume hood to control dust.

Use appropriate tools (e.g., spatula) to handle the solid. Avoid creating dust.[2]

Close the container tightly after use.

Dissolving:

Add the solid to the solvent slowly.

If heating is required, use a water bath or heating mantle with stirring to ensure even

temperature distribution.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep

container tightly sealed.[1]

Emergency Procedures
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Emergency Situation Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Get

medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician. Remove and wash

contaminated clothing before reuse.[1][2]

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Get medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Get

medical attention if symptoms occur.[1]

Spill

Use personal protective equipment.[2] Sweep

up and shovel into a suitable container for

disposal.[2] Avoid dust formation.[2]

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2] Wear self-

contained breathing apparatus for firefighting if

necessary.[2]

Disposal Plan
Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

Do not let the product enter drains.[2]

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

chemical waste in accordance with applicable laws and good laboratory practices.[2]

Workflow for Handling Methyl 5-aminoisoxazole-4-
carboxylate
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Workflow for Handling Methyl 5-aminoisoxazole-4-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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